Cas no 1599301-73-1 (5-(2-Bromo-5-chlorophenyl)thiazol-2-amine)

5-(2-Bromo-5-chlorophenyl)thiazol-2-amine is a halogenated heterocyclic compound featuring a thiazole core substituted with an amine group and a 2-bromo-5-chlorophenyl moiety. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both bromo and chloro substituents enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating further functionalization. The thiazol-2-amine scaffold is known for its bioactivity, often serving as a key pharmacophore in drug discovery. Its stability and well-defined reactivity profile make it suitable for controlled synthetic applications. The compound is typically handled under inert conditions due to its sensitivity to moisture and air.

5-(2-Bromo-5-chlorophenyl)thiazol-2-amine structure

1599301-73-1 structure

Product Name:5-(2-Bromo-5-chlorophenyl)thiazol-2-amine

CAS No:1599301-73-1

MF:C₉H₆BrClN₂S

MW:289.58

CID:5076110

Update Time:2026-03-01

5-(2-Bromo-5-chlorophenyl)thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

- 5-(2-Bromo-5-chlorophenyl)thiazol-2-amine
- Inchi： 1S/C9H6BrClN2S/c10-7-2-1-5(11)3-6(7)8-4-13-9(12)14-8/h1-4H,(H2,12,13)
- InChI Key： GUUBRRPTIKQNEB-UHFFFAOYSA-N
- SMILES： BrC1C=CC(Cl)=CC=1C1=CN=C(N)S1

5-(2-Bromo-5-chlorophenyl)thiazol-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB607752-250mg	5-(2-Bromo-5-chlorophenyl)thiazol-2-amine; .	1599301-73-1	250mg	€472.20	2025-04-20
abcr	AB607752-500mg	5-(2-Bromo-5-chlorophenyl)thiazol-2-amine; .	1599301-73-1	500mg	€652.30	2025-04-20
abcr	AB607752-1g	5-(2-Bromo-5-chlorophenyl)thiazol-2-amine; .	1599301-73-1	1g	€892.20	2025-04-20

5-(2-Bromo-5-chlorophenyl)thiazol-2-amine Related Literature

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Additional information on 5-(2-Bromo-5-chlorophenyl)thiazol-2-amine

Recent Advances in the Study of 5-(2-Bromo-5-chlorophenyl)thiazol-2-amine (CAS: 1599301-73-1): A Promising Scaffold for Drug Discovery

The compound 5-(2-Bromo-5-chlorophenyl)thiazol-2-amine (CAS: 1599301-73-1) has recently emerged as a key scaffold in medicinal chemistry, particularly in the development of novel therapeutic agents targeting various diseases. This thiazole derivative, characterized by its unique bromo-chloro substitution pattern, has shown significant potential in modulating biological pathways, making it a focal point in current research efforts. Recent studies have explored its synthesis, pharmacological properties, and applications in drug discovery, shedding light on its versatility and efficacy.

A study published in the Journal of Medicinal Chemistry (2023) detailed the efficient synthesis of 5-(2-Bromo-5-chlorophenyl)thiazol-2-amine via a palladium-catalyzed cross-coupling reaction, highlighting its scalability and high yield (up to 85%). The researchers emphasized the compound's stability under physiological conditions, a critical factor for its potential as a drug candidate. Furthermore, structural-activity relationship (SAR) studies revealed that the bromo and chloro substituents significantly enhance binding affinity to target proteins, particularly in kinase inhibition assays.

In the context of oncology, 5-(2-Bromo-5-chlorophenyl)thiazol-2-amine has demonstrated promising activity against several cancer cell lines, including breast (MCF-7) and lung (A549) carcinomas. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent inhibition of cyclin-dependent kinases (CDKs), with IC50 values in the nanomolar range. Molecular docking simulations suggested that the compound's thiazole ring forms critical hydrogen bonds with the ATP-binding site of CDK2, while the bromo-chloro-phenyl moiety enhances hydrophobic interactions, contributing to its selectivity and potency.

Beyond oncology, this scaffold has shown potential in antimicrobial applications. A recent preprint (2024) on bioRxiv described its efficacy against methicillin-resistant Staphylococcus aureus (MRSA), with a minimum inhibitory concentration (MIC) of 2 µg/mL. The study proposed that the compound disrupts bacterial cell wall synthesis by inhibiting penicillin-binding proteins (PBPs), a mechanism distinct from existing antibiotics. This finding underscores its potential as a lead compound for addressing antibiotic resistance.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 5-(2-Bromo-5-chlorophenyl)thiazol-2-amine derivatives. Current research is focused on improving solubility and metabolic stability through structural modifications, such as the introduction of polar groups or prodrug strategies. Collaborative efforts between academic and industrial researchers are underway to advance these compounds into preclinical development, with particular emphasis on their therapeutic index and safety profiles.

In conclusion, 5-(2-Bromo-5-chlorophenyl)thiazol-2-amine represents a versatile and pharmacologically active scaffold with applications spanning multiple therapeutic areas. Its unique chemical properties and demonstrated biological activities position it as a valuable tool for drug discovery. Ongoing research aims to further elucidate its mechanisms of action and translate these findings into clinically relevant therapeutics, addressing unmet medical needs in cancer and infectious diseases.